Cas no 3490-60-6 (2-methyl-1,1-bis(4-methylphenyl)propane-1,2-diol)

• Product Name: 2-methyl-1,1-bis(4-methylphenyl)propane-1,2-diol
• CAS No: 3490-60-6
• MF: C₁₈H₂₂O₂
• MW: 270.366085529327
• CID: 919662
• PubChem ID: 339075
• Update Time: 2025-04-19

2-methyl-1,1-bis(4-methylphenyl)propane-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 2-methyl-1,1-bis(4-methylphenyl)propane-1,2-diol
• AC1L7P64
• NSC364008
• NSC-364008
• DTXSID80320758
• DS-013424
• 3490-60-6

• Inchi： 1S/C18H22O2/c1-13-5-9-15(10-6-13)18(20,17(3,4)19)16-11-7-14(2)8-12-16/h5-12,19-20H,1-4H3
• InChI Key： SFTAVAMIMWRGKS-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(C)=CC=1)(C1C=CC(C)=CC=1)C(C)(C)O

Computed Properties

• Exact Mass: 270.16206
• Monoisotopic Mass: 270.16198
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5
• XLogP3: 3.2

Experimental Properties

• Density: 1.095
• Boiling Point: 441.2°C at 760 mmHg
• Flash Point: 204.9°C
• Refractive Index: 1.576
• PSA: 40.46
• LogP: 3.31020

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids
• Sesquiterpenoids